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Compound of Interest

Compound Name: Calcium dextrofolinate

Cat. No.: B606455 Get Quote

Calcium Dextrofolinate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Calcium dextrofolinate, a crucial

compound in both clinical oncology and biomedical research. This document details its

molecular and computed properties, provides comprehensive experimental protocols for its

analysis and application, and visualizes key biological pathways and experimental workflows.

Molecular Formula and Computed Properties
Calcium dextrofolinate, the calcium salt of the biologically active d-isomer of folinic acid, is a

vital adjuvant in cancer chemotherapy. Its primary roles are to counteract the toxic effects of

folic acid antagonists, such as methotrexate, and to enhance the efficacy of fluoropyrimidines

like 5-fluorouracil.

Below is a summary of its key molecular and computed physicochemical properties.
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Property Value Source

Molecular Formula C20H21CaN7O7 PubChem[1]

Molecular Weight 511.5 g/mol PubChem[1]

Exact Mass 511.1128369 Da PubChem[1]

Monoisotopic Mass 511.1128369 Da PubChem[1]

pKa (Folinic Acid) 3.1, 4.8, 10.4 Merck Index[2]

Predicted logP -3.8 DrugBank[2]

Hydrogen Bond Donor Count 5 DrugBank[3]

Hydrogen Bond Acceptor

Count
12 DrugBank[3]

Rotatable Bond Count 9 DrugBank[3]

Topological Polar Surface Area 221 Å² PubChem[1]

Solubility
Very soluble in water;

practically insoluble in alcohol.
Not specified

Experimental Protocols
This section outlines detailed methodologies for the analysis and in vitro application of Calcium
dextrofolinate.

High-Performance Liquid Chromatography (HPLC)
Analysis
This protocol describes a stability-indicating HPLC method for the quantitative analysis of

Leucovorin Calcium (Calcium Folinate).

Instrumentation and Materials:

HPLC System: Agilent 1100 Series or equivalent, equipped with a UV detector.

Column: Agilent Poroshell EC-C8, 4.6 x 150 mm, 2.7 µm particle size.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-levofolinate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-levofolinate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-levofolinate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-levofolinate
https://go.drugbank.com/drugs/DB03256
https://go.drugbank.com/drugs/DB03256
https://go.drugbank.com/salts/DBSALT001886
https://go.drugbank.com/salts/DBSALT001886
https://go.drugbank.com/salts/DBSALT001886
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-levofolinate
https://www.benchchem.com/product/b606455?utm_src=pdf-body
https://www.benchchem.com/product/b606455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 5 mM tetrabutylammonium phosphate buffer with 20% methanol, pH

adjusted to 6.6 with tetrabutylammonium hydroxide.

Mobile Phase B: Methanol.

Standard: USP Leucovorin Calcium reference standard.

Chromatographic Conditions:

Gradient: 0-20 min (0-10% B), 20.1-30 min (0% B).

Flow Rate: 0.75 mL/min.

Column Temperature: 55 °C.

Detection Wavelength: 290 nm.

Procedure:

Standard Preparation: Prepare a stock solution of Leucovorin Calcium standard in the mobile

phase. Further dilute to achieve a working concentration (e.g., 46.4 µg/mL).

Sample Preparation: Dilute the sample containing Calcium dextrofolinate with the mobile

phase to fall within the linear range of the assay.

Injection: Inject the prepared standard and sample solutions into the HPLC system.

Analysis: Quantify the amount of Calcium dextrofolinate in the sample by comparing the

peak area with that of the standard.

In Vitro Methotrexate Rescue Assay using MTT
This protocol details an in vitro assay to evaluate the efficacy of Calcium dextrofolinate in

rescuing cells from methotrexate-induced cytotoxicity using a colorimetric MTT assay.

Materials:

Cancer cell line (e.g., human osteosarcoma cell lines).
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Cell culture medium and supplements.

Methotrexate (MTX).

Calcium dextrofolinate (Leucovorin).

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS).

Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

96-well cell culture plates.

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density and

incubate overnight to allow for attachment.

Methotrexate Treatment: Treat the cells with varying concentrations of methotrexate and

incubate for a specified period (e.g., 12-24 hours).

Leucovorin Rescue: Add different concentrations of Calcium dextrofolinate to the

methotrexate-treated cells at various time points post-methotrexate exposure.

MTT Addition: After the rescue incubation period, add 10 µL of MTT solution to each well and

incubate for 4 hours in a humidified atmosphere at 37°C.

Formazan Solubilization: Add 100 µL of the solubilization solution to each well and incubate

overnight at 37°C to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the samples at a wavelength

between 550 and 600 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the untreated control and determine

the rescue effect of Calcium dextrofolinate.

Signaling Pathways and Mechanisms of Action
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Calcium dextrofolinate's therapeutic effects are rooted in its interaction with folate metabolism

and its synergy with other chemotherapeutic agents.

Synergy with 5-Fluorouracil (5-FU)
Folinic acid potentiates the cytotoxic effects of 5-FU by stabilizing the binding of the 5-FU

metabolite, 5-fluoro-2'-deoxyuridine-5'-monophosphate (FdUMP), to the enzyme thymidylate

synthase (TS). This enhanced inhibition of TS leads to a more profound and sustained

depletion of thymidylate, which is essential for DNA synthesis and repair.
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Mechanism of 5-FU and Folinic Acid Synergy.

Folic Acid-Mediated STAT3 Activation
Folic acid and folinic acid can activate the Signal Transducer and Activator of Transcription 3

(STAT3), a known pro-oncogene, through the Folate Receptor alpha (FRα) in a Janus Kinase

(JAK)-dependent manner. This signaling pathway has implications for both normal cellular

processes and tumor growth.
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Folinic Acid-Mediated STAT3 Signaling Pathway.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for an in vitro experiment assessing the

methotrexate rescue potential of Calcium dextrofolinate.
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Workflow for Methotrexate Rescue Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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